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Compound of Interest

Compound Name: 3-Pentyl acetate

Cat. No.: B1618307

An In-depth Technical Guide to the Handling and Storage of 3-Pentyl Acetate

Introduction

3-Pentyl acetate (CAS No. 620-11-1), also known as 1-ethylpropyl acetate, is an organic ester
recognized for its characteristic fruity odor.[1][2] It is utilized as a solvent and as a flavoring and
fragrance agent.[2] Due to its chemical properties, particularly its flammability and reactivity,
strict adherence to established handling and storage protocols is imperative to ensure the
safety of laboratory personnel and maintain the integrity of the compound. This guide provides
comprehensive, technical information for researchers, scientists, and drug development
professionals on the proper management of 3-pentyl acetate.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-pentyl acetate is presented below.
This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source(s)
CAS Number 620-11-1 [11[3]
Molecular Formula C7H1402 [1][3]
Molecular Weight 130.18 g/mol [3]
Appearance Clear, colorless liquid [2]

Flash Point 33.4°C [11(31(4]
Boiling Point 135.1 °C at 760 mmHg [4]

Density 0.879 g/cm? [1114]

Vapor Pressure

7.85 mmHg at 25°C

[1]14]

Limited solubility in water;

Solubility highly soluble in organic [2]
solvents.

Lower Explosive Limit (LEL) 1.0 vol % [5]

Upper Explosive Limit (UEL) 7.5 vol % [5]

Safety and Hazard Information

3-Pentyl acetate is classified as a hazardous substance. Understanding its specific risks is

fundamental to safe handling.
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Precautionary

Hazard GHS Hazard
e . Statements Source(s)
Classification Pictogram Statement
(Examples)
P210: Keep
away from heat,
sparks, open
flames. P233:
Keep container
tightly closed.
Flammable H226: P240:
Liquids, () Flammable liquid  Ground/bond [61[7]
Category 3 and vapor. container and
receiving
equipment.
P280: Wear
protective
gloves/eye
protection.
Aquatic Hazard P273: Avoid
) H402: Harmful to
(Acute), (No Pictogram) o release to the [6]
aquatic life. )
Category 3 environment.
Causes serious
eye irritation. P305+P351+P33
Repeated 8: IF IN EYES:
Other Hazards exposure may Rinse cautiously [6][7]
cause skin with water for
dryness or several minutes.
cracking.

Primary Hazards:

o Flammability: The compound's low flash point of 33.4°C indicates that it can be ignited at

normal room temperatures.[1][3] Vapors are heavier than air and can travel to an ignition

source, causing a flashback.[5] Vapor-air mixtures can be explosive, especially with heating.

[6]
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» Health Hazards: Causes serious eye irritation and may cause respiratory irritation.[7]
Prolonged or repeated skin contact can lead to dryness or cracking.[6]

» Reactivity: Reacts with acids to generate heat, alcohols, and acids.[8] It is incompatible with
strong oxidizing agents, nitrates, alkalis, and strong acids.[6][9]

Handling Procedures

Safe handling of 3-pentyl acetate requires a combination of appropriate personal protective
equipment (PPE), engineering controls, and disciplined work practices.

| : . PPE)

Equipment Specification Purpose Source(s)
Safety goggles or a Protects against

Eye Protection Y g 99 ) g [10][11]
face shield. chemical splashes.

Chemically resistant

Hand Protection Prevents skin contact.  [6][10]
gloves.
Lab coat; flame- Protects skin and
) retardant antistatic clothing from splashes
Body Protection ] o ) ] [6][10]
protective clothing is and provides fire
recommended. resistance.

Engineering Controls

¢ Ventilation: Always handle 3-pentyl acetate in a well-ventilated area to keep vapor
concentrations below explosive limits.[5][12]

e Fume Hood: For procedures involving heating or potential aerosolization, use a chemical
fume hood.[10][11]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[5]

Safe Handling Practices
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« Ignition Sources: Eliminate all ignition sources, including open flames, hot surfaces, and
sparks.[6] Use only non-sparking tools.[5][8]

 Static Discharge: Ground and bond all containers and receiving equipment during transfers
to prevent the buildup of static electricity.[6][13][14]

o Container Management: Keep containers tightly closed when not in use to minimize vapor
release.[6]

e Personal Hygiene: Wash hands thoroughly after handling.[6] Change any contaminated
clothing immediately.

Safe Handling Workflow for 3-Pentyl Acetate

Return to Approved
Flammable Storage

Dispense Using Grounded
and Bonded Equipment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

A workflow for the safe handling of 3-pentyl acetate.

Storage Guidelines

Proper storage is critical to prevent fire, degradation, and reaction with incompatible materials.

General Storage Conditions

e Store in a cool, dry, and well-ventilated area.[12][15]
» Keep containers away from direct sunlight, heat, and ignition sources.[12][15]

o Containers should be tightly sealed and properly labeled.[15]

Flammable Liquid Storage
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» Cabinets: Store 3-pentyl acetate in an approved flammable liquid storage cabinet.[12][16]
These cabinets must be labeled "Flammable — Keep Fire Away".[16]

o Construction: Cabinets should be of double-walled, 18-gauge steel construction with a 1.5-
inch air space and a liquid-tight door sill raised at least 2 inches from the bottom.[16][17]

e Quantity Limits: Adhere to institutional and regulatory limits for storing flammable liquids.
OSHA, for example, states that no more than 25 gallons of flammable liquids may be stored
in a room outside of an approved cabinet.[17] No more than 60 gallons of Class | and Il
liquids should be stored in a single cabinet.[16][17]

o Refrigeration: If refrigeration is required, use only laboratory-grade, spark-proof refrigerators
or freezers.[12] Never store flammable liquids in a standard domestic refrigerator.[12]

Chemical Incompatibilities

To prevent hazardous reactions, 3-pentyl acetate must be stored separately from incompatible
substances.

Chemical Incompatibility Chart

3-Pentyl Acetate

Generates
lammable H2 Gas

Vigorous/Exothermic
Reaction

Heat Generation eat Generation Incompatible

Strong Oxidizing
Agents

Strong Alkalis
(Bases)

Strong Acids Nitrates Alkali Metals

Click to download full resolution via product page

Incompatible material classes for 3-pentyl acetate.
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Emergency Procedures
Spill Response

» Assess: Evaluate the spill size and ventilate the area. Eliminate all ignition sources
immediately.[5][8]

» Contain: For a small spill, absorb the material with dry earth, sand, or another non-
combustible absorbent.[5][8]

e Collect: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[5][8]

» Large Spills: For large spills, dike the area far ahead of the liquid for later disposal and
consider downwind evacuation.[8]
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Spill Response Protocol
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A generalized workflow for responding to a spill.
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First Aid

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water/shower for at least 15 minutes.[5][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5][7]

 Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek immediate medical attention.[5]

Fire Fighting

o Extinguishing Media: Use dry chemical, COz, water spray, or alcohol-resistant foam.[8]

e Hazards: Vapors may form explosive mixtures with air at elevated temperatures.[6]
Containers may explode when heated.[5] Fire can produce irritating gases like carbon
monoxide and carbon dioxide.[5]

Experimental Protocols

Protocol: Purity Determination by Gas Chromatography
(GC)

This protocol outlines a standard method for assessing the purity of a 3-pentyl acetate sample.
Objective: To quantify the purity of 3-pentyl acetate and identify any potential impurities.
Methodology:

o Sample Preparation: a. Prepare a 1% (v/v) solution of the 3-pentyl acetate sample in a high-
purity solvent (e.g., hexane or dichloromethane). b. Prepare a series of calibration standards
of high-purity 3-pentyl acetate at known concentrations.

 Instrumentation (Typical Parameters):
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o Gas Chromatograph: Equipped with a Flame lonization Detector (FID).

o Column: A non-polar or mid-polar capillary column (e.g., DB-5 or HP-5, 30 m x 0.25 mm x
0.25 pm).

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).
o Injector: Split/splitless injector, set to 250°C with a high split ratio (e.g., 100:1).

o Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to
250°C, and hold for 5 minutes.

o Detector: FID set to 280°C.

e Analysis: a. Inject 1 uL of each calibration standard to generate a calibration curve. b. Inject
1 pL of the prepared sample solution. c. Record the chromatogram.

o Data Analysis: a. Identify the peak corresponding to 3-pentyl acetate based on its retention
time from the standard injections. b. Calculate the area of all peaks in the sample
chromatogram. c. Determine the purity by the area percent method: Purity (%) = (Area of 3-
pentyl acetate peak / Total area of all peaks) x 100. d. Quantify against the calibration curve
for a more precise concentration measurement.

Protocol: Assessment of Hydrolytic Stability

This protocol is a generalized method to evaluate the stability of 3-pentyl acetate in the
presence of water, which can cause hydrolysis back to 3-pentanol and acetic acid.[15]

Objective: To determine the rate of hydrolysis under accelerated conditions.
Methodology:

e Preparation: a. In a sealed, pressure-tolerant glass vessel, combine a precise volume of 3-
pentyl acetate with an equal volume of deionized water. b. A small, pre-weighed copper
coupon can be added to test for metal-catalyzed hydrolysis.[15] c. Prepare a control sample
of pure 3-pentyl acetate.
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 Incubation: a. Place the sealed vessel in an oven at a constant, elevated temperature (e.qg.,
90°C) for a defined period (e.g., 48 hours).[15] b. Place the control sample under the same
conditions.

o Post-Incubation Analysis: a. Allow the vessel to cool completely to room temperature. b.
Record any changes in the appearance of the ester and aqueous phases.[15] c. Separate
the two layers.

o Data Analysis: a. Titration: Determine the acid number of both the ester and aqueous phases
via titration with a standardized solution of potassium hydroxide (KOH). An increase in the
acid number indicates the formation of acetic acid via hydrolysis.[15] b. Viscosity: Measure
the viscosity of the ester phase. Significant changes may indicate degradation.[15] c. Weight
Loss: If a copper coupon was used, clean, dry, and re-weigh it to determine any weight loss
due to corrosion.[15] d. Compare the final acid numbers and viscosity to the initial values
and the control sample to assess the degree of hydrolysis.

Waste Disposal

All waste containing 3-pentyl acetate, including unused product and contaminated materials,
must be treated as hazardous waste.[15]

o Collect waste in appropriately labeled, sealed containers.

» Dispose of the waste through a licensed hazardous waste disposal facility, in accordance
with all local, state, and federal regulations.[6][15]

» Do not dispose of 3-pentyl acetate down the drain, as it is harmful to aquatic life.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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